![molecular formula C13H15NO4S B1454425 2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid CAS No. 1461707-35-6](/img/structure/B1454425.png)
2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid
Overview
Description
2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid is a chemical compound with the molecular formula C13H15NO4S and a molecular weight of 281.33 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15NO4S/c15-13(16)11-7-10(14(17)18)5-6-12(11)19-8-9-3-1-2-4-9/h5-7,9H,1-4,8H2,(H,15,16) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Intermolecular Interactions and Crystal Engineering
Research into thioxanthone derivatives, closely related to the target compound, highlights the importance of substituent groups in determining supramolecular motifs and crystal packing. These studies, such as the evaluation of intermolecular interactions in thioxanthone derivatives, reveal the role of different substituent groups in crystal diversity and the energetic interplay governing crystal packing. Such findings are crucial for the design and development of materials with tailored properties for applications in pharmaceuticals and material science (Jacob et al., 2011).
Chemiluminescence and Photophysical Properties
The synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes demonstrates the potential of sulfur-substituted compounds in studying chemiluminescence. These compounds exhibit distinct light emissions upon base-induced decomposition, indicating their utility in developing novel chemiluminescent materials or probes for biochemical assays (Watanabe et al., 2010).
Antimicrobial and Antitubercular Agents
Compounds containing sulfur and nitro groups, similar to the target molecule, have been explored for their antimicrobial and antitubercular activities. For instance, tetrazole derivatives containing nitro substituents have shown promising antitubercular potency. Such studies suggest that "2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid" could be a candidate for the development of new antimicrobial agents (Karabanovich et al., 2015).
Molecular Salts and Halogen Bonds
Research on molecular salts and cocrystals of related compounds, such as 2-chloro-4-nitrobenzoic acid, has provided insights into the significance of halogen bonds alongside hydrogen bonds in crystal engineering. These findings could inform the synthesis and application of "2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid" in designing new molecular materials with desirable properties (Oruganti et al., 2017).
Protein and Non-Protein Thiol Modification
Studies on the oxidation of thiol-containing compounds by biologically relevant oxidants have implications for understanding the biochemical reactivity and potential biological applications of sulfur-containing benzoic acids. Such research can lead to applications in biochemistry and pharmacology, particularly in the context of protein modification and drug development (Landino et al., 2008).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-(cyclopentylmethylsulfanyl)-5-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4S/c15-13(16)11-7-10(14(17)18)5-6-12(11)19-8-9-3-1-2-4-9/h5-7,9H,1-4,8H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHWTXTMAIPDXHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CSC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Cyclopentylmethyl)sulfanyl]-5-nitrobenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.